5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)triazole-4-carboxamide
• InChI: InChI=1S/C17H16ClN5O/c18-13-7-4-8-14(11-13)23-16(19)15(21-22-23)17(24)20-10-9-12-5-2-1-3-6-12/h1-8,11H,9-10,19H2,(H,20,24)
• InChI Key: UWMOKETZOBOMLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=C(N(N=N2)C3=CC(=CC=C3)Cl)N
• Molecular Formula: C17H16ClN5O
• Molecular Weight: 341.8 g/mol

Description

5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide, also known as CTZ, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, studies have suggested that 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide may exert its effects by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide inhibits the growth of cancer cells, including breast, lung, and colon cancer cells. 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide has also been shown to inhibit the growth of fungi and bacteria, including Candida albicans and Staphylococcus aureus. In addition, 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide has been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide in lab experiments is its broad range of potential applications, including as an anticancer, antifungal, and antibacterial agent. Another advantage is that 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide is relatively easy to synthesize and can be obtained in large quantities. However, a limitation of using 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide. One area of interest is the development of 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide-based therapies for cancer, fungal infections, and bacterial infections. Another area of interest is the investigation of 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide's potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide and to identify any potential side effects or toxicity.

Synthesis Methods

5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide can be synthesized through a multi-step process involving the reaction of 3-chlorobenzaldehyde with ethyl acetoacetate, followed by the addition of hydrazine hydrate and triethylamine. The resulting product is then reacted with 2-phenylethylamine and 5-amino-1H-1,2,3-triazole-4-carboxylic acid, leading to the formation of 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide.

Scientific Research Applications

5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential use in the treatment of various diseases. Recent research has shown that 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide exhibits anticancer, antifungal, and antibacterial properties. In addition, 5-amino-1-(3-chlorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide has been shown to have potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.